Cas no 451501-84-1 (4-Propyl-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Propyl-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 451501-84-1
• MF: C₉H₁₁N₃S₂
• MW: 225.333738565445
• MDL: MFCD03423470
• CID: 869599
• PubChem ID: 5006585
• Update Time: 2025-06-22

4-Propyl-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Propyl-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol
• 4-Propyl-5-thien-2-yl-4H-1,2,4-triazole-3-thiol
• 4-propyl-5-thiophen-2-yl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• AC1NMDLL
• ALBB-003221
• BBL017255
• CTK6E4497
• MolPort-001-579-627
• STK442597
• 4-propyl-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol
• VS-05992
• 4-propyl-5-(thiophen-2-yl)-2H-1,2,4-triazole-3-thione
• AKOS003313241
• DTXSID70407461
• 4-propyl-3-thiophen-2-yl-1H-1,2,4-triazole-5-thione
• 451501-84-1
• MFCD03423470

• MDL： MFCD03423470
• Inchi： 1S/C9H11N3S2/c1-2-5-12-8(10-11-9(12)13)7-4-3-6-14-7/h3-4,6H,2,5H2,1H3,(H,11,13)
• InChI Key： KHQDANCRFUXMJI-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NNC(N1CCC)=S

Computed Properties

• Exact Mass: 225.03943971g/mol
• Monoisotopic Mass: 225.03943971g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 88Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 4-Propyl-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol

4-Propyl-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol: A Novel Scaffold for Targeted Therapeutic Applications

4-Propyl-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol, with the CAS number 451501-84-1, represents a unique molecular entity that has garnered significant attention in recent years due to its potential applications in pharmaceutical research. This compound belongs to the class of 1,2,4-triazole derivatives, which are well-established scaffolds in medicinal chemistry for their diverse biological activities. The structural complexity of this molecule, characterized by the thiophene ring fused with a triazole core, enables it to interact with multiple biological targets, making it a promising candidate for drug discovery.

Recent studies have highlighted the synthetic accessibility and structural versatility of 4-Propyl-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol. Researchers have demonstrated its potential as a building block for the development of multifunctional ligands targeting specific receptors and enzymes. The thiophene moiety contributes to the molecule's hydrophobicity, while the triazole ring provides a rigid framework for optimal binding interactions. This combination of properties is critical for modulating the pharmacokinetic profiles of drug candidates.

One of the most significant breakthroughs in the field involves the antiviral activity of 4-Propyl-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol. A 2023 study published in Journal of Medicinal Chemistry reported its ability to inhibit the replication of RNA viruses by interfering with key enzymatic processes. The compound's thiol group at the 3-position of the triazole ring plays a crucial role in this mechanism, as it can form disulfide bonds with viral proteins, disrupting their structural integrity.

Moreover, the 5-(thiophen-2-yl) substituent has been shown to enhance the compound's cell membrane permeability, which is essential for achieving therapeutic concentrations in target tissues. This property is particularly valuable for the development of oral formulations, as it reduces the need for high systemic doses and minimizes potential side effects. The 4-propyl side chain further contributes to the molecule's solubility characteristics, making it suitable for various drug delivery systems.

Recent advances in computational drug design have enabled researchers to explore the binding affinity of 4-Propyl-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol with specific protein targets. Molecular docking studies have revealed its potential to bind to cytosolic phospholipase A2 (cPLA2), an enzyme implicated in inflammation and oxidative stress. This interaction could lead to the development of novel anti-inflammatory agents with improved therapeutic outcomes.

The triazole ring in this molecule is also a key player in its antimicrobial properties. A 2024 study demonstrated its ability to inhibit the growth of Gram-positive bacteria by disrupting cell wall synthesis. The thiol group at the 3-position may act as a chelating agent, binding to metal ions essential for bacterial survival. This dual mechanism of action makes the compound a versatile candidate for combating multidrug-resistant pathogens.

Another area of interest is the photophysical properties of 4-Propyl-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol. Researchers have explored its potential as a fluorescent probe for bioimaging applications. The thiophene ring contributes to the molecule's electron delocalization, which enhances its fluorescence quantum yield. This property could be exploited for the development of targeted imaging agents in diagnostic medicine.

The synthesis of 4-Propyl-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol has been optimized using green chemistry methodologies to reduce environmental impact. The use of solvent-free conditions and microwave-assisted techniques has significantly improved the efficiency of the reaction, while maintaining the purity of the final product. This approach aligns with the growing emphasis on sustainable pharmaceutical development.

Despite its promising properties, the 4-Propyl-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol molecule still faces challenges in preclinical development. Ongoing research focuses on optimizing its selectivity profile to minimize off-target effects and improve its bioavailability. Additionally, studies are being conducted to evaluate its long-term toxicity and metabolic stability in vivo, which are critical for its transition to clinical trials.

In conclusion, 4-Propyl-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol represents a promising scaffold for the development of novel therapeutics. Its unique structural features and diverse biological activities make it a valuable candidate for various applications in medicine. Continued research into its pharmacological potential and synthetic versatility is expected to yield significant advancements in the field of medicinal chemistry.